methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
Overview
Description
“Methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate” is a chemical compound with the CAS Number: 39716-01-3 . It has a molecular weight of 227.65 . It is usually in the form of a powder .
Molecular Structure Analysis
The molecular formula of “methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate” is C9H10ClN3O2 . For a detailed molecular structure, it’s recommended to refer to a reliable chemical database or use a molecular visualization software.Physical And Chemical Properties Analysis
“Methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate” is a powder that is stored at room temperature . It has a molecular weight of 227.65 . For more detailed physical and chemical properties, it’s recommended to refer to a reliable chemical database.Scientific Research Applications
Synthesis and Structural Analysis
Synthesis and Crystal Structure Characterization
Pyridazine derivatives, such as those similar to methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate, have been synthesized and characterized using techniques like NMR, IR, mass spectral studies, and X-ray diffraction. These compounds are studied for their biological properties and exhibit potential in areas like anti-tumor and anti-inflammatory activity (Sallam et al., 2021).
Novel Synthesis Approaches
Research has focused on developing new synthetic routes to create related pyridazine compounds, highlighting the versatility and significance of these molecules in scientific research (Maeba & Castle, 1979).
Biological and Chemical Applications
Biological and Agrochemical Uses
Pyridazine derivatives are utilized in agriculture for various purposes such as insecticidal and herbicidal activities, underlining their significance in this field (Sallam et al., 2022).
Antimicrobial Evaluation
Some pyridazine derivatives have been synthesized and evaluated for their antimicrobial properties, indicating their potential use in addressing bacterial and fungal infections (Farag et al., 2008).
Quantum Chemical Analysis and Molecular Docking
Quantum Chemical Parameters
Detailed quantum chemical analysis using density functional theory (DFT) calculations is conducted to understand the molecular properties of these compounds, which aids in their application in various scientific domains (Sallam et al., 2021).
Molecular Docking Studies
Docking studies are performed to evaluate the interaction of pyridazine derivatives with biological targets, potentially contributing to the development of new therapeutics (Sallam et al., 2022).
Safety and Hazards
The safety information available indicates that “methyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate” is labeled with the GHS07 pictogram, and the signal word is "Warning" . For detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound .
properties
IUPAC Name |
methyl 3-chloro-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3O2/c1-15-9(14)13-3-2-7-6(5-13)4-8(10)12-11-7/h4H,2-3,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMAEEWDOKAVHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC2=NN=C(C=C2C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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